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Technical Support Center: gFOBT Card Stability
for DNA Analysis
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability of guaiac-based fecal occult blood

test (gFOBT) cards for DNA analysis. Below you will find frequently asked questions (FAQs)

and troubleshooting guides to address common issues encountered during experimental

workflows.

Frequently Asked Questions (FAQs)
Q1: How long can I store gFOBT cards before DNA extraction?

A: The stability of DNA on gFOBT cards is dependent on the storage conditions. For microbial

DNA analysis, studies have shown that gFOBT cards can be stored for up to 3 years at

ambient temperature after sample application without a noticeable decline in data quality.[1][2]

Even after 10 years of storage at -80°C, successful microbiome analysis has been

demonstrated.[3][4] However, for optimal results, it is crucial to process the cards as soon as

possible after sample collection.

Q2: What is the optimal temperature for storing gFOBT cards for DNA analysis?
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A: For long-term storage, freezing at -80°C is the recommended condition to ensure DNA

integrity.[3][4] If long-term freezing is not feasible, storage at ambient temperature is possible

for several years, although this may lead to some DNA degradation over time. It is important to

note that storage at ambient temperature for more than 7 days before the card is developed

can lead to significant DNA fragmentation.[3][4]

Q3: How does humidity affect DNA stability on gFOBT cards?

A: While specific quantitative data on the effect of humidity on gFOBT cards is limited, high

humidity is a known factor that accelerates DNA degradation. It is recommended to store

gFOBT cards in a dry environment to minimize this risk.

Q4: Can I expect to obtain high-quality DNA from gFOBT cards?

A: Yes, it is possible to obtain DNA of sufficient quality for downstream applications such as

PCR and next-generation sequencing. However, the quality can be affected by storage

conditions and the DNA extraction method used. Prompt processing of the cards after sample

collection generally yields higher quality DNA with larger fragment sizes.[3]

Q5: Is there a difference in DNA yield between fresh stool and samples from gFOBT cards?

A: Studies have shown good concordance between the microbial DNA profiles isolated from

fresh stool samples and matched gFOBT cards.[1][2] However, the total DNA yield may be

lower from gFOBT cards compared to bulk stool samples, depending on the amount of fecal

material applied to the card and the extraction method.
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Potential Cause Recommended Solution

Insufficient starting material

Ensure an adequate and even smear of the

fecal sample is applied to the gFOBT card as

per the manufacturer's instructions.

Prolonged storage at ambient temperature

before card development

Develop the gFOBT card as soon as possible

after sample collection, ideally within a few

days. Storage for more than a week at room

temperature prior to development can

significantly reduce DNA yield.[3]

Inefficient cell lysis

Incorporate a bead-beating step in your DNA

extraction protocol to ensure efficient lysis of

microbial cells, which is crucial for maximizing

DNA recovery from fecal samples.[3]

Suboptimal DNA extraction kit

Use a DNA extraction kit specifically designed

for or validated with fecal samples. The QIAamp

DNA Stool Mini Kit has been used in studies

with fecal samples on cards.

Card stored in a humid environment

Store cards in a dry environment, ideally with a

desiccant, to prevent DNA degradation due to

moisture.

Poor DNA Quality (Degraded DNA)
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Potential Cause Recommended Solution

Delayed processing of the card

Process the gFOBT card promptly after sample

collection. DNA fragmentation increases with

storage time at ambient temperature before the

card is developed.[3]

High storage temperature
For long-term storage, maintain the cards at

-80°C to preserve DNA integrity.[3][4]

Harsh DNA extraction method

Avoid excessive heat or harsh chemical

treatments during the DNA extraction process

that could further degrade the DNA.

Repeated freeze-thaw cycles

If the cards are stored frozen, avoid multiple

freeze-thaw cycles as this can lead to DNA

shearing.

Quantitative Data Summary
The following tables summarize quantitative data on DNA yield and quality from gFOBT cards

under different storage conditions.

Table 1: Effect of Pre-Development Storage Time at Ambient Temperature on DNA Yield and

Quality

Storage Time Before
Development

Total DNA Yield (ng) DNA Fragment Size (kbp)

Immediately Developed 1000 - 4430
Medium to Good Quality (2 -

12)

5 - 11 days at Ambient

Temperature
90 - 520

Low Quality (< 0.5) or

Degraded

Data adapted from a study on 10-year-old gFOBT cards.[3]
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Recommended DNA Extraction Protocol from gFOBT
Cards
This protocol is a composite based on methods described for DNA extraction from fecal

samples on collection cards and is intended as a starting point. Optimization may be required

based on your specific downstream application.

Materials:

gFOBT card with fecal sample

Sterile scalpel or biopsy punch

Microcentrifuge tubes

Bead-beating tubes containing sterile beads (e.g., garnet, ceramic)

DNA extraction kit suitable for fecal samples (e.g., QIAamp DNA Stool Mini Kit or similar)

Proteinase K

Lysis buffer (as provided in the kit or a custom buffer)

Ethanol

Wash buffers (as provided in the kit)

Elution buffer (e.g., AE buffer or sterile nuclease-free water)

Procedure:

Sample Preparation:

Using a sterile scalpel or a biopsy punch, excise a portion of the fecal smear from the

gFOBT card.

Place the excised portion into a bead-beating tube.
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Lysis:

Add the appropriate volume of lysis buffer and Proteinase K to the bead-beating tube.

Homogenize the sample using a bead beater for a recommended duration and speed

(e.g., 2-5 minutes at maximum speed). This step is critical for disrupting microbial cell

walls.

Incubate the lysate at a temperature and duration recommended by the DNA extraction kit

manufacturer (e.g., 70°C for 10 minutes) to further aid in lysis and inactivate DNases.

DNA Purification:

Centrifuge the lysate to pellet the fecal debris and card material.

Transfer the supernatant to a new microcentrifuge tube.

Proceed with the DNA purification steps as outlined in the chosen DNA extraction kit

manual. This typically involves binding the DNA to a silica membrane, washing away

contaminants, and eluting the purified DNA.

Elution:

Elute the DNA from the silica membrane using the provided elution buffer. To maximize

yield, you can pre-heat the elution buffer to 70°C and perform a second elution step.

Quantification and Quality Control:

Assess the concentration and purity of the extracted DNA using a spectrophotometer (e.g.,

NanoDrop) or a fluorometer (e.g., Qubit).

Evaluate the integrity of the DNA by running an aliquot on an agarose gel.
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Experimental Workflow: From gFOBT Card to DNA Analysis
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Caption: Workflow from gFOBT sample to DNA analysis.
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Troubleshooting Logic for Low DNA Yield

Low DNA Yield
Observed

Check Storage Conditions:
- Duration at ambient temp?

- Humidity exposure?

Review Extraction Protocol:
- Bead beating performed?

- Appropriate kit used?

Examine gFOBT Card:
- Sufficient sample applied?

Optimize Storage:
- Process cards sooner
- Store in dry conditions

Optimize Protocol:
- Incorporate bead beating

- Use a validated kit

Improve Sample Collection:
- Ensure adequate sample

application in future

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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